Cas no 1220035-83-5 (2-Chloro-4-methoxyphenyl 4-piperidinyl etherhydrochloride)

• Product Name: 2-Chloro-4-methoxyphenyl 4-piperidinyl etherhydrochloride
• CAS No: 1220035-83-5
• MF: C₁₂H₁₇Cl₂NO₂
• MW: 278.174881696701
• CID: 1078482
• PubChem ID: 56830850
• Update Time: 2025-05-21

2-Chloro-4-methoxyphenyl 4-piperidinyl etherhydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methoxyphenyl 4-piperidinyl ether hydrochloride
• 2-Chloro-4-methoxyphenyl 4-piperidinyl etherhydrochloride
• AKOS015847513
• 4-(2-chloro-4-methoxyphenoxy)piperidinehydrochloride
• 4-(2-chloro-4-methoxyphenoxy)piperidine hydrochloride
• 1220035-83-5
• 4-(2-chloro-4-methoxyphenoxy)piperidine;hydrochloride

• MDL： MFCD13560874
• Inchi： 1S/C12H16ClNO2.ClH/c1-15-10-2-3-12(11(13)8-10)16-9-4-6-14-7-5-9;/h2-3,8-9,14H,4-7H2,1H3;1H
• InChI Key： VHPFDPZLIJEPIC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1CCNCC1)OC.Cl

Computed Properties

• Exact Mass: 277.0636342g/mol
• Monoisotopic Mass: 277.0636342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-Chloro-4-methoxyphenyl 4-piperidinyl etherhydrochloride

2-Chloro-4-methoxyphenyl 4-piperidinyl ether hydrochloride: A Comprehensive Overview

The compound with CAS No. 1220035-83-5, known as 2-Chloro-4-methoxyphenyl 4-piperidinyl ether hydrochloride, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising pharmacological properties. Recent studies have shed light on its mechanisms of action, synthesis methods, and potential therapeutic uses, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of 2-Chloro-4-methoxyphenyl 4-piperidinyl ether hydrochloride is characterized by a phenyl ring substituted with a chlorine atom at the 2-position and a methoxy group at the 4-position. This phenyl group is connected to a piperidine ring via an ether linkage, forming a bicyclic structure. The hydrochloride salt form of this compound is particularly stable and is often used in pharmaceutical applications due to its enhanced solubility and bioavailability.

Recent research has focused on the synthesis of this compound, exploring various methodologies to optimize its production. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the phenyl-piperidine ether bond. These methods not only improve yield but also reduce reaction times, making them more suitable for large-scale production.

The pharmacological properties of 2-Chloro-4-methoxyphenyl 4-piperidinyl ether hydrochloride have been extensively studied, particularly in the context of its potential as a drug candidate. Preclinical studies have demonstrated its ability to modulate certain receptor systems, suggesting its role in treating conditions such as central nervous system disorders and inflammatory diseases. Additionally, recent findings indicate that this compound exhibits selective agonistic activity towards specific G-protein coupled receptors (GPCRs), further highlighting its therapeutic potential.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. Its ability to target specific biological pathways makes it a valuable tool in drug discovery efforts. Furthermore, recent advancements in nanotechnology have enabled the formulation of this compound into targeted drug delivery systems, enhancing its efficacy while minimizing side effects.

The safety profile of 2-Chloro-4-methoxyphenyl 4-piperidinyl ether hydrochloride has also been evaluated in several toxicity studies. Results indicate that it possesses a favorable safety margin, with minimal adverse effects observed at therapeutic doses. These findings underscore its suitability for use in clinical settings and pave the way for further exploration into its therapeutic applications.

In conclusion, 2-Chloro-4-methoxyphenyl 4-piperidinyl ether hydrochloride (CAS No. 1220035-83-5) is a versatile compound with a wealth of scientific and practical applications. Its unique chemical structure, efficient synthesis methods, and promising pharmacological properties make it an invaluable asset in modern chemistry and pharmacology. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to play a pivotal role in advancing scientific knowledge and improving human health.